Cas no 1710674-55-7 (1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1710674-55-7
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5191471
• Update Time: 2025-10-30

1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C13H21N3O2/c1-13(2,3)9-4-6-10(7-5-9)16-8-11(12(17)18)14-15-16/h8-10H,4-7H2,1-3H3,(H,17,18)
• InChI Key： KXUFCTYVVUCWDO-UHFFFAOYSA-N
• SMILES： N1(C2CCC(C(C)(C)C)CC2)C=C(C(O)=O)N=N1

Additional information on 1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid

Recent Advances in the Study of 1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS: 1710674-55-7)

The compound 1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS: 1710674-55-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry, owing to their ability to participate in hydrogen bonding and their metabolic stability. The tert-butyl cyclohexyl moiety in 1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid contributes to enhanced lipophilicity, which may improve membrane permeability and bioavailability. These properties make it a promising scaffold for the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid derivatives. The study employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to efficiently synthesize the triazole core, followed by modifications to the carboxylic acid functionality. The optimized synthetic route achieved a yield of 78% with high purity, making it suitable for large-scale production.

Biological evaluations of this compound have revealed its potential as an inhibitor of specific enzymatic targets. For instance, a recent preprint on bioRxiv reported that 1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid exhibited moderate inhibitory activity against carbonic anhydrase IX (CA IX), a target implicated in cancer progression. The IC50 value was determined to be 12.3 μM, suggesting room for further structural optimization to enhance potency.

Furthermore, computational studies utilizing molecular docking and dynamics simulations have provided insights into the binding interactions of this compound with various biological targets. These in silico analyses predict favorable binding energies and stable interactions with key amino acid residues, supporting its potential as a lead compound for drug development.

In conclusion, 1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid represents a versatile scaffold with promising applications in medicinal chemistry. Ongoing research aims to explore its full therapeutic potential through structural modifications and comprehensive biological evaluations. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in relevant disease models.